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Compound of Interest

Compound Name: N-(1-Adamantyl)urea

CAS No.: 13072-69-0

Cat. No.: B075977

Get Quote

Before any disposal process begins, a thorough understanding of the compound's potential

hazards is paramount. While some sources classify N-(1-Adamantyl)urea as a non-hazardous

substance under European regulations, other suppliers provide GHS hazard statements

indicating it may cause skin, eye, and respiratory irritation (H315, H319, H335).[1][2] A Material

Safety Data Sheet (MSDS) also notes that the toxicological properties have not been fully

investigated.[3] In the spirit of best laboratory practice, when faced with conflicting or

incomplete data, one must adopt a conservative approach. Therefore, N-(1-Adamantyl)urea
waste should be managed as a hazardous chemical waste.

Essential Personal Protective Equipment (PPE):

Adherence to PPE protocols is non-negotiable. When handling N-(1-Adamantyl)urea in any

form, personnel must be equipped with:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133.[3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b075977#bc-rfq
https://www.benchchem.com/product/b075977/docs?utm_src=pdf-body#part-1-hazard-assessment-and-immediate-safety-protocols
https://georganics.sk/chemical/n-1-adamantyl-urea/
https://www.biosynth.com/p/FA03014/13072-69-0-n-1-adamantyl-urea
https://pim-resources.coleparmer.com/sds/66457.pdf
https://www.benchchem.com/product/b075977/docs?utm_src=pdf-body#part-1-hazard-assessment-and-immediate-safety-protocols
https://www.benchchem.com/product/b075977/docs?utm_src=pdf-body#part-1-hazard-assessment-and-immediate-safety-protocols
https://pim-resources.coleparmer.com/sds/66457.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: Chemically resistant gloves (e.g., nitrile) and a fully-buttoned lab coat are

mandatory to prevent skin exposure.[3][4]

Respiratory Protection: In situations where dust or aerosols may be generated, use process

enclosures, local exhaust ventilation, or other engineering controls.[4] If these are

insufficient, follow OSHA respirator regulations (29 CFR 1910.134).[3]

Part 2: Step-by-Step Disposal and Waste
Management Workflow
The cornerstone of a successful chemical waste program is meticulous segregation at the point

of generation. This prevents unintended chemical reactions and ensures compliance with

disposal regulations set forth by agencies like the Environmental Protection Agency (EPA).[5]

Step 1: Waste Identification and Segregation

Immediately segregate N-(1-Adamantyl)urea waste from other waste streams. Do not mix it

with incompatible materials such as strong oxidizing agents, nitrites, or inorganic chlorides,

which can lead to hazardous reactions.[6][7]

Solid Waste: Collect pure or residual solid N-(1-Adamantyl)urea in a dedicated, sealable,

and chemically compatible container (e.g., a high-density polyethylene jar).[4]

Liquid Waste: Collect solutions containing N-(1-Adamantyl)urea in a designated liquid waste

container. Do not mix aqueous solutions with organic solvent solutions unless their

compatibility is certain.[6]

Contaminated Labware: Disposable items (gloves, weigh boats, pipette tips, etc.) that have

come into contact with the compound must be placed in a separate, clearly labeled container

or lined bin designated for solid hazardous waste.[4]

Step 2: Containerization and Labeling

Proper containment and labeling are critical for safety and regulatory compliance.

Select Appropriate Containers: Use sturdy, leak-proof containers.[8] Avoid using foodstuff

containers.[6] The original product container is often a suitable choice if it is in good
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condition.[6]

Label Immediately: As soon as the first drop of waste enters the container, it must be

labeled.[4] The label must include:

The words "Hazardous Waste".[6]

The full chemical name: "N-(1-Adamantyl)urea".[9]

The accumulation start date.

An indication of the hazards (e.g., "Irritant").

Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area

(SAA) for temporary storage.[6]

Location: The SAA must be at or near the point of generation and under the control of the

laboratory personnel.[5]

Containment: Store waste containers within a secondary containment system to prevent

spills from reaching drains.[5]

Closure: Keep waste containers securely capped at all times, except when adding waste.[6]

Step 4: Arranging for Final Disposal

Disposal of hazardous chemical waste must be handled by licensed professionals.

Do Not Dispose Down the Drain: Never dispose of N-(1-Adamantyl)urea, in solid form or in

solution, down the sanitary sewer.[9][10]

Contact EHS: When the waste container is nearly full (no more than 90% capacity) or you

are nearing your SAA storage time limit, contact your institution's Environmental Health &

Safety (EHS) department to request a waste pickup.[5][8]
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Documentation: EHS or a licensed waste contractor will provide a hazardous waste

manifest, a legal document that tracks the waste from your lab to its final treatment facility.

[11]

The logical workflow for this entire process is visualized below.
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Step 1: Segregation

Step 2 & 3: Containment & Storage

Step 4: Final Disposal

Waste Generation:
N-(1-Adamantyl)urea

Solid Residue Contaminated Solution Contaminated Labware

Collect in Labeled,
Sealable Solid Waste Container

Collect in Labeled,
Sealable Liquid Waste Container

Collect in Labeled,
Lined Solid Waste Bin

Store in Secondary Containment
in Satellite Accumulation Area (SAA)

Container Full or Time Limit Reached:
Contact EHS for Pickup Request

Disposal by Licensed
Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of N-(1-Adamantyl)urea.
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Part 3: Regulatory and Safety Data
Adherence to EPA regulations for waste generators is mandatory. The following table

summarizes key storage limits for laboratories.

Parameter Guideline Authority

SAA Volume Limit

A laboratory may not store

more than 55 gallons of

hazardous waste at one time.

Vanderbilt University Medical

Center[12]

Acute Hazardous Waste Limit

A laboratory may not store

more than one quart of acute

hazardous waste at one time.

Vanderbilt University Medical

Center[12]

SAA Storage Time Limit

Partially filled containers may

remain in an SAA for up to one

year.

Central Washington

University[6]

Container Removal Deadline

Full containers must be

removed from the SAA within

three days.

Central Washington

University[6]

Part 4: Emergency Spill Procedures
Accidents can happen, but a prepared response minimizes risk.

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain and clean up the spill.[3]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.

[3][4] Avoid generating dust.[3][4]

Wash the spill area thoroughly and collect all cleaning materials as hazardous waste.

Large Spills:
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Evacuate the area immediately.

Alert your supervisor and contact your institution's EHS or emergency response team.

Do not attempt to clean up a large spill unless you are specifically trained to do so.

By implementing these procedures, you ensure that the lifecycle of N-(1-Adamantyl)urea in

your laboratory concludes safely, protecting yourself, your colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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